Cas no 1261554-54-4 (Ethyl 2-fluoro-3'-(trifluoromethoxy)biphenyl-4-carboxylate)

• Product Name: Ethyl 2-fluoro-3'-(trifluoromethoxy)biphenyl-4-carboxylate
• CAS No: 1261554-54-4
• MF: C₁₆H₁₂F₄O₃
• MW: 328.258298873901
• CID: 4992232
• Update Time: 2025-05-20

Ethyl 2-fluoro-3'-(trifluoromethoxy)biphenyl-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-fluoro-3'-(trifluoromethoxy)biphenyl-4-carboxylate

• Inchi： 1S/C16H12F4O3/c1-2-22-15(21)11-6-7-13(14(17)9-11)10-4-3-5-12(8-10)23-16(18,19)20/h3-9H,2H2,1H3
• InChI Key： CBZAFGQPLRHQDD-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)OCC)C=CC=1C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 399
• XLogP3: 5
• Topological Polar Surface Area: 35.5

Additional information on Ethyl 2-fluoro-3'-(trifluoromethoxy)biphenyl-4-carboxylate

Ethyl 2-fluoro-3'-(trifluoromethoxy)biphenyl-4-carboxylate (CAS No. 1261554-54-4): A Comprehensive Overview

Ethyl 2-fluoro-3'-(trifluoromethoxy)biphenyl-4-carboxylate (CAS No. 1261554-54-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its biphenyl core structure, exhibits unique chemical and physical properties that make it a valuable candidate for various applications, particularly in the development of advanced materials and bioactive molecules.

The molecular structure of Ethyl 2-fluoro-3'-(trifluoromethoxy)biphenyl-4-carboxylate consists of a biphenyl ring system substituted with a fluoro group at the 2-position and a trifluoromethoxy group at the 3'-position, along with a carboxylate ester at the 4-position. This specific arrangement of functional groups imparts distinct electronic and steric properties to the molecule, making it highly versatile for synthetic applications.

In recent years, there has been a growing interest in the development of novel fluorinated compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The presence of both fluoro and trifluoromethoxy groups in Ethyl 2-fluoro-3'-(trifluoromethoxy)biphenyl-4-carboxylate contributes to its potential as a building block for pharmacophores in drug discovery. These groups are known to modulate the electronic properties of the molecule, thereby influencing its interactions with biological receptors.

One of the most compelling aspects of this compound is its utility in the synthesis of more complex molecules. The carboxylate ester functionality provides a reactive site for further derivatization, allowing chemists to introduce additional functional groups or linkages as needed. This flexibility makes Ethyl 2-fluoro-3'-(trifluoromethoxy)biphenyl-4-carboxylate an invaluable intermediate in the construction of larger, more intricate molecular architectures.

The synthesis of Ethyl 2-fluoro-3'-(trifluoromethoxy)biphenyl-4-carboxylate typically involves multi-step organic reactions, often starting from commercially available biphenyl derivatives. The introduction of the fluoro and trifluoromethoxy groups requires specialized synthetic methodologies, such as metal-catalyzed cross-coupling reactions or electrophilic aromatic substitution. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in high yields and purity.

In addition to its pharmaceutical applications, Ethyl 2-fluoro-3'-(trifluoromethoxy)biphenyl-4-carboxylate has shown promise in materials science research. The unique electronic properties conferred by its fluorinated substituents make it an attractive candidate for use in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. The ability to fine-tune these properties through structural modifications offers researchers a powerful tool for designing advanced functional materials.

Recent studies have also explored the potential of Ethyl 2-fluoro-3'-(trifluoromethoxy)biphenyl-4-carboxylate as a ligand in coordination chemistry. Its rigid biphenyl backbone and electron-withdrawing fluorine atoms provide an ideal framework for interacting with transition metals, leading to the formation of stable metal complexes with interesting catalytic properties. These complexes have been investigated for their role in various catalytic transformations, including cross-coupling reactions and oxidation processes.

The biophysical properties of this compound have also been subjects of intense research. Computational studies have demonstrated that the presence of fluorine atoms can significantly influence the conformational dynamics and solvation behavior of molecules like Ethyl 2-fluoro-3'-(trifluoromethoxy)biphenyl-4-carboxylate. Understanding these properties is crucial for predicting how the compound will behave in biological systems and for designing effective drug candidates.

In conclusion, Ethyl 2-fluoro-3'-(trifluoromethoxy)biphenyl-4-carboxylate (CAS No. 1261554-54-4) is a multifaceted compound with broad applications across pharmaceutical chemistry and materials science. Its unique structural features and functional groups make it an excellent candidate for further research and development. As our understanding of fluorinated compounds continues to grow, compounds like this are poised to play increasingly important roles in advancing both medicinal chemistry and material science.